4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%
Overview
Description
4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, is a synthetic compound commonly used in scientific research and lab experiments. It is a white solid with a molecular weight of 241.6 g/mol and a melting point of 107-109°C. It is insoluble in water, but soluble in organic solvents such as ethanol, acetone, and benzene. This compound is often used as a reagent in organic synthesis and has a wide range of applications in scientific research.
Scientific Research Applications
4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and can be used to synthesize other compounds. It is also used in the synthesis of pharmaceuticals and other organic compounds. Additionally, it can be used as a catalyst in chemical reactions and has been used in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, is not well understood. However, it is believed to act as a Lewis acid, meaning that it can accept electrons from other molecules. This allows it to form stable complexes with other molecules, which can then be used to catalyze reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, are not well understood. However, it is believed to have some effect on the body’s metabolism, as it can act as a catalyst in biochemical reactions. Additionally, it can interact with other molecules, which can lead to changes in the body’s physiology.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, in lab experiments include its high solubility in organic solvents and its ability to act as a catalyst in chemical reactions. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to using this compound. It is highly toxic and should only be handled with extreme caution. Additionally, it is not very stable and can decompose over time.
Future Directions
The potential future directions for 4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, include further research into its biochemical and physiological effects. Additionally, it could be used in the synthesis of other compounds and materials. Furthermore, it could be used in the development of new pharmaceuticals and other organic compounds. Finally, it could be used in the development of new catalysts and other materials.
Synthesis Methods
4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%, can be synthesized via the Williamson ether synthesis. This method involves the reaction of an alkyl halide with an alkoxide ion in the presence of a base. In this case, the alkyl halide is 2-chloro-4-methylphenyl bromide and the alkoxide ion is sodium methoxide. The reaction of these two compounds produces the desired product, 4-(2-Chloro-4-methylphenyl)-2-methoxyphenol, 95%.
properties
IUPAC Name |
4-(2-chloro-4-methylphenyl)-2-methoxyphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClO2/c1-9-3-5-11(12(15)7-9)10-4-6-13(16)14(8-10)17-2/h3-8,16H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDHBVTSNHUXENR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20685590 |
Source
|
| Record name | 2'-Chloro-3-methoxy-4'-methyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20685590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chloro-4-methylphenyl)-2-methoxyphenol | |
CAS RN |
1261997-62-9 |
Source
|
| Record name | 2'-Chloro-3-methoxy-4'-methyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20685590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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